N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N'-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C22H26FN3O3/c1-16-2-4-17(5-3-16)14-24-21(27)22(28)25-15-20(26-10-12-29-13-11-26)18-6-8-19(23)9-7-18/h2-9,20H,10-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: OBFVLQPACMBJCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCC(C2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C22H26FN3O3
• Molecular Weight: 399.5 g/mol

Description

Synthesis Analysis

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Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. It also includes studying its chemical properties, such as its reactivity.

Scientific Research Applications

Synthesis and Characterization

• Compounds structurally related to N1-(2-(4-fluorophenyl)-2-morpholinoethyl)-N2-(4-methylbenzyl)oxalamide have been synthesized and characterized, focusing on their biological activity and larvicidal properties. A study by Gorle et al. (2016) synthesized derivatives of pyrimidine linked with morpholinophenyl derivatives, establishing their structures through spectral and analytical data. They found significant larvicidal activity in these compounds against third instar larvae (Gorle et al., 2016).

Biological Activity and Potential Applications

• Some derivatives of this compound have shown promising biological activities. For example, a study by Sato et al. (2016) identified kinase inhibitors related to this compound as novel GPR39 agonists. These findings suggest potential applications in treating disorders related to GPR39 receptor activities (Sato et al., 2016).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems and the biochemical processes it affects.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes understanding the precautions that need to be taken while handling the compound.